1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 2-(2,5-dichlorophenyl)-3-phenyl-3,4-dihydropyrazole-5-carboxylic acid
• InChI: InChI=1S/C16H12Cl2N2O2/c17-11-6-7-12(18)15(8-11)20-14(9-13(19-20)16(21)22)10-4-2-1-3-5-10/h1-8,14H,9H2,(H,21,22)
• InChI Key: YMEFJDDWAXNMDN-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C(=O)O)C2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (DCPPCA) is a compound that has been studied for its potential applications in the field of science and technology. DCPPCA is a member of the pyrazole family and has been studied for its unique properties. DCPPCA has been investigated for its potential use in various fields, including pharmaceuticals, biochemistry, and materials science.

Scientific Research Applications

1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied for its potential applications in the field of science and technology. 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been investigated for its potential use in various fields, including pharmaceuticals, biochemistry, and materials science. In the field of pharmaceuticals, 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied for its potential use as an anti-inflammatory agent and as an anti-cancer agent. In the field of biochemistry, 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied for its potential use as a catalyst for various reactions. In the field of materials science, 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied for its potential use as a coating material for various surfaces.

Mechanism of Action

The exact mechanism of action of 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is not yet fully understood. However, it is believed that 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid works by interacting with certain enzymes and proteins in the body, which can lead to changes in the body’s biochemical and physiological processes.
Biochemical and Physiological Effects
1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied for its potential effects on biochemical and physiological processes in the body. Studies have shown that 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid may have anti-inflammatory and anti-cancer effects in the body. 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has also been studied for its potential effects on the immune system, as well as its potential effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has several advantages and limitations when used in laboratory experiments. One of the main advantages of 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is that it is relatively easy to synthesize, making it an ideal candidate for laboratory experiments. Additionally, 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is relatively stable, making it an ideal candidate for long-term experiments. However, 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is also relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

Future research on 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid could focus on further investigating its potential applications in the field of science and technology. Additionally, further research could focus on its potential effects on biochemical and physiological processes in the body. Additionally, further research could focus on its potential effects on the immune system and cardiovascular system. Finally, further research could focus on the development of new methods for synthesizing 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid and new methods for using 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid in laboratory experiments.

Synthesis Methods

1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid can be synthesized using a variety of methods. One of the most common methods for synthesizing 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is the Biginelli reaction, which utilizes a combination of urea, ethyl acetoacetate, and an aldehyde to produce 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid. Other methods for synthesizing 1-(2,5-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid include the use of a three-component reaction involving an aldehyde, an amine, and an ethyl acetoacetate, as well as the use of a four-component reaction involving an aldehyde, an amine, an ethyl acetoacetate, and an acid.